N-butan-2-yl-2-[[2-[2-(2-methylbenzimidazol-1-yl)ethyl]-[1,2,4]triazolo[1,5-c]quinazolin-5-yl]sulfanyl]acetamide

• IUPAC Name: N-butan-2-yl-2-[[2-[2-(2-methylbenzimidazol-1-yl)ethyl]-[1,2,4]triazolo[1,5-c]quinazolin-5-yl]sulfanyl]acetamide
• InChI: InChI=1S/C25H27N7OS/c1-4-16(2)26-23(33)15-34-25-28-19-10-6-5-9-18(19)24-29-22(30-32(24)25)13-14-31-17(3)27-20-11-7-8-12-21(20)31/h5-12,16H,4,13-15H2,1-3H3,(H,26,33)
• InChI Key: XJHRQVANBVUJLE-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)CSC1=NC2=CC=CC=C2C3=NC(=NN31)CCN4C(=NC5=CC=CC=C54)C
• Molecular Formula: C25H27N7OS
• Molecular Weight: 473.6 g/mol

Description

The compound appears to contain several structural motifs common in organic chemistry, including a butan-2-yl group, a benzimidazole ring, a triazoloquinazoline ring, and a sulfanylacetamide group. These components suggest that the compound could have interesting chemical properties and potential applications in various fields.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The benzimidazole and triazoloquinazoline rings would likely contribute to the rigidity of the molecule, while the butan-2-yl and sulfanylacetamide groups could provide some flexibility.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structural components. For instance, the presence of multiple rings might increase its melting point and boiling point compared to simpler compounds.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were to be used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could include exploring its use in fields such as medicinal chemistry, materials science, or chemical biology.